Cas no 1261920-66-4 (3-(4-cyanophenyl)-5-fluorobenzoic Acid)

• Product Name: 3-(4-cyanophenyl)-5-fluorobenzoic Acid
• CAS No: 1261920-66-4
• MF: C₁₄H₈FNO₂
• MW: 241.217226982117
• MDL: MFCD18319154
• CID: 1219225
• PubChem ID: 53225084
• Update Time: 2025-05-20

3-(4-cyanophenyl)-5-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyanophenyl)-5-fluorobenzoic Acid
• MFCD18319154
• 3-(4-Cyanophenyl)-5-fluorobenzoic acid, 95%
• 4'-Cyano-5-fluoro[1,1'-biphenyl]-3-carboxylic acid
• DTXSID90688816
• 1261920-66-4

• MDL： MFCD18319154
• Inchi： 1S/C14H8FNO2/c15-13-6-11(5-12(7-13)14(17)18)10-3-1-9(8-16)2-4-10/h1-7H,(H,17,18)
• InChI Key： LCAXPLYBKOELCI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 241.05390666g/mol
• Monoisotopic Mass: 241.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.1Ų

Additional information on 3-(4-cyanophenyl)-5-fluorobenzoic Acid

3-(4-Cyanophenyl)-5-Fluorobenzoic Acid: A Comprehensive Overview

The compound 3-(4-cyanophenyl)-5-fluorobenzoic acid (CAS No. 1261920-66-4) is a significant molecule in the field of organic chemistry, particularly in drug discovery and materials science. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and utility.

Structural Analysis and Synthesis

3-(4-Cyanophenyl)-5-fluorobenzoic acid consists of a benzoic acid core with a fluorine substituent at the 5-position and a 4-cyanophenyl group attached at the 3-position. This structure introduces electronic effects that influence its reactivity and stability. The fluorine atom, being highly electronegative, imparts unique electronic properties, while the cyano group enhances conjugation and potentially increases the compound's solubility in polar solvents.

Recent studies have explored novel synthetic routes for this compound, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently construct the biaryl framework, minimizing waste and improving yield. These methods not only enhance the scalability of synthesis but also align with sustainable chemical practices.

Applications in Drug Discovery

3-(4-Cyanophenyl)-5-fluorobenzoic acid has shown promise in pharmacological research, particularly as a lead compound for anti-inflammatory and anticancer agents. Its ability to modulate key enzymes and receptors makes it a valuable candidate for drug development. Recent findings indicate that this compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), a target for anti-inflammatory therapies, without significant adverse effects on COX-1 activity.

In oncology research, this compound has demonstrated cytotoxic effects against various cancer cell lines, potentially through mechanisms involving mitochondrial dysfunction and apoptosis induction. Preclinical studies suggest that it may serve as a scaffold for developing more potent anticancer agents with reduced systemic toxicity.

Role in Materials Science

Beyond medicinal chemistry, 3-(4-cyanophenyl)-5-fluorobenzoic acid finds applications in materials science, particularly in the development of functional materials such as organic semiconductors and sensors. Its extended conjugation system facilitates charge transport properties, making it suitable for use in organic electronics.

Recent research highlights its potential as a building block for π-conjugated polymers, which are integral to flexible electronics and optoelectronic devices. Additionally, its ability to form self-assembled monolayers has been exploited in creating surface-modified materials with tailored wettability and catalytic activity.

Safety and Environmental Considerations

As with any chemical compound, understanding the safety profile of 3-(4-cyanophenyl)-5-fluorobenzoic acid is crucial. Preliminary toxicity studies indicate that it exhibits low acute toxicity; however, long-term exposure effects require further investigation. Regulatory frameworks such as those outlined by the Occupational Safety and Health Administration (OSHA) provide guidelines for safe handling practices.

From an environmental perspective, the compound's biodegradability remains an area of active research. Studies are underway to assess its persistence in aquatic environments and develop strategies for eco-friendly disposal methods.

In conclusion, 3-(4-cyanophenyl)-5-fluorobenzoic acid (CAS No. 1261920-66-4) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structural features, coupled with advancements in synthetic techniques and application-oriented research, position it as a key player in future scientific endeavors.